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Compound of Interest

Compound Name: Kadsuphilin J

Cat. No.: B12369860 Get Quote

An In-depth Overview of the Physical, Chemical, and Biological Properties of a Promising

Lignan

Kadsuphilin J, a lignan isolated from the roots of Kadsura longipedunculata, presents a

compelling subject for scientific investigation due to the established bioactive properties of

related compounds from the Kadsura genus. This technical guide provides a comprehensive

summary of the known physical and chemical properties of Kadsuphilin J, alongside detailed

experimental methodologies and an exploration of its potential biological activities and

associated signaling pathways. This document is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals engaged in the study of natural

products.

Physical and Chemical Properties
Kadsuphilin J possesses the molecular formula C₂₂H₃₀O₇ and a molecular weight of 406.47

g/mol [1]. To date, specific experimental data regarding its melting and boiling points have not

been reported in the available literature. The compound is soluble in dimethyl sulfoxide

(DMSO) at a concentration of 10 mM[1].
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Property Value Reference

Molecular Formula C₂₂H₃₀O₇ [1]

Molecular Weight 406.47 g/mol [1]

CAS Number 1017242-94-2 [1]

Solubility 10 mM in DMSO [1]

Spectroscopic Data:

Detailed spectroscopic data for Kadsuphilin J, including ¹H NMR, ¹³C NMR, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), are crucial for its unambiguous identification and

structural elucidation. While the primary literature reporting the isolation of Kadsuphilin J
indicates that such analyses were performed, the specific spectral data is not yet available in

publicly accessible databases. Researchers are directed to the original publication for this

information:

Qi, X.-Z., et al. (2017). Lignans and triterpenoids from roots of Kadsura longipedunculata.

Chinese Traditional and Herbal Drugs, 48(11), 2164-2171.

Experimental Protocols
General Protocol for the Isolation of Lignans from
Kadsura longipedunculata
The following is a generalized protocol for the extraction and isolation of lignans from Kadsura

longipedunculata, based on methodologies reported for similar compounds from this plant. It is

important to note that the specific purification steps for Kadsuphilin J may vary and should be

optimized based on the principles of chromatography.

Workflow for Lignan Isolation:
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Dried Roots of Kadsura longipedunculata

Methanol Extraction

Concentration under Vacuum

Solvent Partitioning
(e.g., Ethyl Acetate - Water)

Column Chromatography
(Silica Gel)

Fraction Collection and TLC Analysis

Preparative HPLC

Pure Kadsuphilin J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Kadsuphilin J: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369860#kadsuphilin-j-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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